Cas no 331758-81-7 (4-(3-Acetylaminophenyl)benzoic acid)

• Product Name: 4-(3-Acetylaminophenyl)benzoic acid
• CAS No: 331758-81-7
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD06802370
• CID: 854018
• Update Time: 2026-04-29

4-(3-Acetylaminophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Acetamido-[1,1'-biphenyl]-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylic acid, 3'-(acetylamino)-
• 3'-(ACETYLAMINO)[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• 4-(3-acetamidophenyl)benzoic acid
• 4-(3-Acetylaminophenyl)benzoic acid

• MDL： MFCD06802370
• Inchi： InChI=1S/C15H13NO3/c1-10(17)16-14-4-2-3-13(9-14)11-5-7-12(8-6-11)15(18)19/h2-9H,1H3,(H,16,17)(H,18,19)
• InChI Key： PNAHHGWAOXLJLM-UHFFFAOYSA-N
• SMILES： CC(NC1=CC=CC(C2=CC=C(C(O)=O)C=C2)=C1)=O

Computed Properties

• Exact Mass: 255.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 69.89000
• LogP: 3.65970